2'-(4-chlorophenyl)-1',10b'-dihydrospiro[cyclopentane-1,5'-pyrazolo[1,5-c][1,3]benzoxazine]

• IUPAC Name: 2-(4-chlorophenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,1'-cyclopentane]
• InChI: InChI=1S/C20H19ClN2O/c21-15-9-7-14(8-10-15)17-13-18-16-5-1-2-6-19(16)24-20(23(18)22-17)11-3-4-12-20/h1-2,5-10,18H,3-4,11-13H2
• InChI Key: VJQMUTGVAWNULL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)N3C(CC(=N3)C4=CC=C(C=C4)Cl)C5=CC=CC=C5O2
• Molecular Formula: C20H19ClN2O
• Molecular Weight: 338.8 g/mol

Description

The compound is a spiro compound, which is a type of compound where two rings share a single atom. The rings in this case are a cyclopentane ring and a pyrazolo[1,5-c][1,3]benzoxazine ring. The presence of the chlorophenyl group suggests that the compound might have some interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the spiro linkage and the various rings and groups attached to it. Unfortunately, without more specific information or a detailed study, it’s difficult to provide a precise analysis of the molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its complex structure. Factors such as its polarity, solubility, and stability would depend on the specific arrangement of its atoms and the types of bonds between them.

Mechanism of Action

Target of Action

Similar compounds such as pyrazolo[1,5-a]pyrimidine derivatives have been found to exhibit antibacterial, antifungal, and antiviral activities . Another related compound, pyrazolo[3,4-d]pyrimidine, has been associated with cyclin-dependent kinase 2 (CDK2) inhibition, which is a target for cancer treatment .

Mode of Action

It can be inferred from related compounds that it may interact with its targets by binding to the active sites, thereby inhibiting their function . This interaction could lead to changes in the cellular processes controlled by these targets.

Biochemical Pathways

Based on the potential targets, it can be speculated that the compound may affect pathways related to cell cycle regulation (in the case of cdk2 inhibition) or pathways related to bacterial, fungal, and viral replication (in the case of antimicrobial activity) .

Result of Action

Based on the potential targets, the compound could potentially inhibit cell division (in the case of cdk2 inhibition) or inhibit the growth of bacteria, fungi, and viruses (in the case of antimicrobial activity) .

Future Directions

The future research directions for this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical compound, future research might focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials.